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Compound of Interest

Compound Name: 1-Octen-3-one-D4

Cat. No.: B590952

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known physical characteristics
of 1-Octen-3-one. It is important to note that the data presented below pertains to the non-
deuterated form of the compound, as specific experimental values for 1-Octen-3-one-D4 are
not readily available in the public domain. The deuterated variant is expected to have a slightly
higher molecular weight, which may marginally influence other physical properties such as
density and boiling point.

Core Physical and Chemical Data

The following table summarizes the key physical and chemical properties of 1-Octen-3-one.
These values have been compiled from various scientific databases and publications.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b590952?utm_src=pdf-interest
https://www.benchchem.com/product/b590952?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Chemical Formula CsH140 [1112]
Molecular Weight 126.20 g/mol [3]

Colorless liquid with a
Appearance characteristic mushroom-like [3]

odor.

o 59-60 °C at 16 mmHg174-182
Boiling Point [31141(5]
°C at 760 mmHg

Density 0.813-0.819 g/mL [3]

N Insoluble in water; miscible in
Solubility _ [3]
oils and ethanol.

_ 51.67 °C (125.00 °F) - closed
Flash Point [4]
cup

CAS Registry Number 4312-99-6 [1][2]

Experimental Protocols

While specific, detailed experimental protocols for the determination of all physical properties of
1-Octen-3-one are not extensively documented in single sources, general methodologies for
the analysis and characterization of similar volatile organic compounds are well-established.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identification

A common method for the analysis of 1-Octen-3-one is Gas Chromatography (GC) coupled
with Mass Spectrometry (MS). This technique allows for the separation of the compound from a
mixture and its subsequent identification based on its mass spectrum.

General Protocol Outline:

o Sample Preparation: The sample containing 1-Octen-3-one is dissolved in a suitable solvent
(e.g., dichloromethane or hexane). If the compound is present in a complex matrix, such as a
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food or environmental sample, a pre-treatment step like solid-phase microextraction (SPME)
may be employed to extract and concentrate the analyte.

o GC Separation: The prepared sample is injected into a gas chromatograph. The GC column,
typically a non-polar or medium-polar capillary column, separates the components of the
sample based on their volatility and interaction with the stationary phase. The oven
temperature is programmed to ramp up, allowing for the sequential elution of compounds.

» MS Detection and ldentification: As compounds elute from the GC column, they enter the
mass spectrometer. The molecules are ionized (commonly through electron ionization), and
the resulting fragments are separated based on their mass-to-charge ratio, generating a
unique mass spectrum for each compound. The mass spectrum of the eluting peak
corresponding to 1-Octen-3-one can be compared to a reference library (e.g., NIST) for
positive identification.[2]

Logical Workflow Diagram

The following diagram illustrates a generalized workflow for the analysis of 1-Octen-3-one in a
given sample, from preparation to final data analysis.
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General Workflow for 1-Octen-3-one Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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